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This technical support center provides researchers, scientists, and forestry professionals with

guidance on minimizing the capture of non-target species in insect traps baited with Frontalin, a

key aggregation pheromone for several bark beetle species, including the southern pine beetle

(Dendroctonus frontalis).

Frequently Asked Questions (FAQs)
Q1: What are the most common non-target species captured in Frontalin-baited traps?

A1: While a comprehensive list of all non-target species is not available, research has identified

several common captures. These primarily include predators of bark beetles and other non-

target bark beetles. Key non-target species of concern include:

Predatory Beetles: Checkered beetles such as Thanasimus dubius and Enoclerus nigripes

are frequently captured as they are attracted to the same chemical cues as their prey.[1][2][3]

[4]

Non-Target Bark Beetles: Other scolytine beetles, such as Hylesinus pruinosus, can be

attracted to components of the lure blend used in conjunction with Frontalin.[1][2][3]

Pollinators: In some cases, pheromone traps can capture pollinators like bees, particularly if

certain trap colors are used.

Q2: Why is it important to reduce the capture of non-target species?
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A2: Reducing non-target capture, or bycatch, is crucial for several reasons:

Conservation of Beneficial Insects: Many non-target species, such as Thanasimus and

Enoclerus, are natural predators of the target bark beetles. Capturing and killing these

predators can disrupt the natural ecological balance and may negatively impact the long-

term control of pest populations.

Improved Data Accuracy: High numbers of non-target insects can complicate the sorting and

counting of the target species, potentially leading to inaccuracies in population monitoring

and outbreak prediction models.[1][2][3]

Protection of Pollinators: Minimizing the capture of bees and other pollinators is essential for

maintaining biodiversity and ecosystem health.

Q3: What are the primary methods for reducing non-target captures?

A3: The main strategies for mitigating bycatch in Frontalin-baited traps involve modifying the

trap itself or the lure composition and placement. These include:

Physical Exclusion Devices: Incorporating mesh screens or providing escape windows on

traps can prevent larger non-target species, particularly predators, from entering or being

retained in the collection container, while still allowing the smaller target beetles to be

captured.

Lure Modification and Placement: Adjusting the chemical composition of the lure or the

spatial arrangement of its components can significantly reduce the attraction of certain non-

target species.[1][2][3]

Trap Design and Color: The color and design of the trap can influence which insects are

attracted. For example, using red or green traps instead of white or yellow can reduce the

capture of bees.

Troubleshooting Guides
Problem 1: High numbers of the predator Thanasimus dubius are being captured.
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Cause:Thanasimus dubius is a natural predator of Dendroctonus frontalis and is attracted to

Frontalin.

Solution 1: Physical Exclusion:

Modify the trap by adding a wire mesh screen (e.g., 6 mm mesh) over the collection

container entrance. This size is often large enough to allow the target Dendroctonus

species to pass through while excluding the larger Thanasimus predators.

Add escape windows (e.g., 60 mm x 8 mm slots) just above the screen on the funnel of

the trap to allow predators that do enter to escape.

Solution 2: Lure Composition (Experimental):

While T. dubius is attracted to Frontalin, its response to other lure components may differ

from the target pest. Research has shown that T. dubius may show little discrimination

among different lure formulations that are all attractive to D. frontalis.[5] Therefore,

physical exclusion methods are generally more reliable for this species.

Problem 2: Excessive capture of non-target bark beetles (Hylesinus pruinosus) and checkered

beetles (Enoclerus nigripes).

Cause: These species are strongly attracted to endo-brevicomin, a synergist often used with

Frontalin to attract D. frontalis.[1][2][3]

Solution: Spatial Displacement of Lure Component:

Physically separate the endo-brevicomin lure from the main trap that is baited with

Frontalin and host kairomones (e.g., turpentine). Research has shown that displacing the

endo-brevicomin releaser by 6 meters can largely eliminate the capture of H. pruinosus

and E. nigripes without reducing the capture of the target D. frontalis and its key predator

T. dubius.[1][2][3]

Problem 3: Unwanted capture of bees and other pollinators.

Cause: Trap color can be a significant attractant for diurnal insects, including bees. White,

yellow, and blue traps are often attractive to pollinators.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://academic.oup.com/jee/article-abstract/114/3/1189/6246124
https://pmc.ncbi.nlm.nih.gov/articles/PMC5751087/
https://spb.clemson.edu/spatial-displacement-of-a-lure-component-can-reduce-catches-of-two-nontarget-species-during-spring-monitoring-of-southern-pine-beetle/
https://www.researchgate.net/publication/322274590_Spatial_Displacement_of_a_Lure_Component_Can_Reduce_Catches_of_Two_Nontarget_Species_During_Spring_Monitoring_of_Southern_Pine_Beetle
https://pmc.ncbi.nlm.nih.gov/articles/PMC5751087/
https://spb.clemson.edu/spatial-displacement-of-a-lure-component-can-reduce-catches-of-two-nontarget-species-during-spring-monitoring-of-southern-pine-beetle/
https://www.researchgate.net/publication/322274590_Spatial_Displacement_of_a_Lure_Component_Can_Reduce_Catches_of_Two_Nontarget_Species_During_Spring_Monitoring_of_Southern_Pine_Beetle
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution: Change Trap Color:

Replace standard white, yellow, or blue traps with red or green colored traps. Studies have

shown that red and green traps catch significantly fewer native and introduced bees.

Data on Bycatch Reduction
Table 1: Effect of Spatial Displacement of endo-Brevicomin Lure on Capture of Target and Non-

Target Species

Lure
Treatmen
t

Mean
Catch per
Day (±SE)
- D.
frontalis

Mean
Catch per
Day (±SE)
- H.
pruinosu
s

Mean
Catch per
Day (±SE)
- T.
dubius

Mean
Catch per
Day (±SE)
- E.
nigripes

Ratio of
H.
pruinosu
s to D.
frontalis

Ratio of
E.
nigripes
to T.
dubius

Control

(Frontalin +

Turpentine)

1.8 (±0.4)a 0.0 (±0.0)a 0.7 (±0.1)a 0.1 (±0.0)a 0.0 (±0.0)a 0.1 (±0.0)a

endo-

Brevicomin

on Trap

1.3 (±0.3)a
17.5

(±6.1)b
0.8 (±0.1)a 1.0 (±0.3)b

13.0

(±4.5)b
1.2 (±0.4)b

endo-

Brevicomin

Displaced

6m

4.8 (±1.0)b 0.1 (±0.1)a 0.9 (±0.2)a 0.1 (±0.0)a 0.0 (±0.0)a 0.1 (±0.0)a

Data adapted from a 31-month trapping study in Mississippi.[1][3] Means in the same column

followed by different letters are significantly different.

Experimental Protocols
Protocol 1: Evaluating the Efficacy of Spatial Lure Displacement
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Objective: To determine if displacing the endo-brevicomin lure reduces the capture of non-

target Hylesinus pruinosus and Enoclerus nigripes without negatively impacting the capture of

the target Dendroctonus frontalis.

Materials:

Multiple-funnel traps (e.g., 8-funnel Lindgren traps)

Lures: Frontalin, turpentine (or other host kairomone source), and endo-brevicomin.

Stakes or poles for trap and lure deployment.

GPS unit for recording trap locations.

Collection cups and preservative fluid (e.g., propylene glycol).

Methodology:

Site Selection: Choose a forested area with a known or suspected population of D. frontalis.

Experimental Design:

Establish multiple blocks (replicates) of three traps each. Traps within a block should be

separated by at least 20 meters. Blocks should be separated by at least 100 meters.

Randomly assign one of the following three treatments to each trap within a block:

1. Control: Trap baited with Frontalin and turpentine lures only.

2. Standard Lure Configuration: Trap baited with Frontalin, turpentine, and an endo-

brevicomin lure attached directly to the trap.

3. Displaced Lure Configuration: Trap baited with Frontalin and turpentine, with the endo-

brevicomin lure placed on a separate stake 6 meters away from the trap.

Trap Deployment:

Hang traps so that the collection cup is approximately 1.5 meters above the ground.
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For the displaced lure treatment, place the endo-brevicomin lure at the same height as the

trap's lure attachment point.

Data Collection:

Collect trapped insects at regular intervals (e.g., weekly) for a predetermined period (e.g.,

the duration of the D. frontalis spring flight period).

Identify and count the number of D. frontalis, T. dubius, H. pruinosus, and E. nigripes in

each trap.

Data Analysis:

Use statistical methods (e.g., ANOVA) to compare the mean number of each species

captured per trap per collection period across the three treatments.

Calculate and compare the ratios of non-target to target species for each treatment.

Visualizations
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Caption: Workflow for testing the spatial displacement of a lure component to reduce bycatch.
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Caption: Decision-making logic for mitigating different types of non-target species capture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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